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Compound of Interest

Compound Name: CJ-2360

Cat. No.: B15580166

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preclinical evaluation of CJ-2360, a

potent and orally active anaplastic lymphoma kinase (ALK) inhibitor, in mouse models. The

following information is based on the study by Chen et al. (2020) and is intended to guide

researchers in designing and executing in vivo efficacy and pharmacokinetic experiments.

Mechanism of Action
CJ-2360 is a small-molecule inhibitor targeting anaplastic lymphoma kinase (ALK) and several

of its clinically identified mutants.[1][2] ALK is a receptor tyrosine kinase that, when

constitutively activated through genetic alterations, can drive the growth and survival of cancer

cells.[3] CJ-2360 exerts its therapeutic effect by inhibiting the phosphorylation of ALK and its

downstream signaling components, including ERK and STAT3, thereby suppressing tumor cell

proliferation.[4]

Signaling Pathway
The following diagram illustrates the targeted signaling pathway of CJ-2360.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Study Setup

Treatment Phase

Data Analysis

Select SCID Mice

Implant KARPAS-299 Cells

Monitor Tumor Growth

Randomize Mice into Groups

Administer CJ-2360 (100 mg/kg, p.o., BID)
or Vehicle

Measure Tumor Volume & Body Weight

Assess Tumor Regression

Pharmacodynamic Analysis (Optional)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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